Cas no 78271-43-9 (2-[2-(pyridin-2-ylmethylsulfanyl)ethylsulfanylmethyl]pyridine)
78271-43-9 structure
Product Name:2-[2-(pyridin-2-ylmethylsulfanyl)ethylsulfanylmethyl]pyridine
CAS No:78271-43-9
MF:C14H16N2S2
MW:276.420240402222
CID:984150
PubChem ID:338378
Update Time:2025-04-20
2-[2-(pyridin-2-ylmethylsulfanyl)ethylsulfanylmethyl]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-[2-(pyridin-2-ylmethylsulfanyl)ethylsulfanylmethyl]pyridine
- AC1L7NQ6
- NSC360475
- NSC-360475
- 1,2-bis[(pyridin-2-ylmethyl)sulfanyl]ethane
- 78271-43-9
- DTXSID90320502
- 2,2'-[Ethane-1,2-diylbis(sulfanediylmethylene)]dipyridine
-
- Inchi: 1S/C14H16N2S2/c1-3-7-15-13(5-1)11-17-9-10-18-12-14-6-2-4-8-16-14/h1-8H,9-12H2
- InChI Key: FINZHYUQKDOCLR-UHFFFAOYSA-N
- SMILES: S(CC1C=CC=CN=1)CCSCC1C=CC=CN=1
Computed Properties
- Exact Mass: 276.07568
- Monoisotopic Mass: 276.07549087g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 76.4Ų
Experimental Properties
- PSA: 25.78
- LogP: 3.64320
2-[2-(pyridin-2-ylmethylsulfanyl)ethylsulfanylmethyl]pyridine Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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